4-[[4-(5-Fluoropyrimidin-2-yl)oxypiperidin-1-yl]methyl]benzonitrile

• IUPAC Name: 4-[[4-(5-fluoropyrimidin-2-yl)oxypiperidin-1-yl]methyl]benzonitrile
• InChI: InChI=1S/C17H17FN4O/c18-15-10-20-17(21-11-15)23-16-5-7-22(8-6-16)12-14-3-1-13(9-19)2-4-14/h1-4,10-11,16H,5-8,12H2
• InChI Key: KGEIPHCGRYGMJU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=NC=C(C=N2)F)CC3=CC=C(C=C3)C#N
• Molecular Formula: C17H17FN4O
• Molecular Weight: 312.34 g/mol

Description

4-[[4-(5-Fluoropyrimidin-2-yl)oxypiperidin-1-yl]methyl]benzonitrile is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is known for its unique structure and properties, which make it a valuable tool for studying various biochemical and physiological processes. In

Mechanism of Action

The mechanism of action of 4-[[4-(5-Fluoropyrimidin-2-yl)oxypiperidin-1-yl]methyl]benzonitrile is not fully understood. However, it is known to bind to specific target proteins and modulate their activity. This compound has been shown to inhibit the activity of various enzymes, including kinases, phosphatases, and proteases. It has also been shown to modulate the activity of transcription factors and other regulatory proteins.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-[[4-(5-Fluoropyrimidin-2-yl)oxypiperidin-1-yl]methyl]benzonitrile are diverse and depend on the specific target proteins it interacts with. This compound has been shown to affect various cellular processes, including cell proliferation, differentiation, and apoptosis. It has also been shown to modulate the immune response and inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-[[4-(5-Fluoropyrimidin-2-yl)oxypiperidin-1-yl]methyl]benzonitrile in lab experiments is its specificity for target proteins. This compound can be used to selectively modulate the activity of specific enzymes and other regulatory proteins. However, one of the limitations of using this compound is its potential toxicity. It is important to use appropriate safety precautions when handling this compound in the lab.

Future Directions

There are many potential future directions for research on 4-[[4-(5-Fluoropyrimidin-2-yl)oxypiperidin-1-yl]methyl]benzonitrile. One direction is to explore its potential applications in developing new drugs and therapies for various diseases. Another direction is to study the specific target proteins that this compound interacts with and their role in various cellular processes. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of 4-[[4-(5-Fluoropyrimidin-2-yl)oxypiperidin-1-yl]methyl]benzonitrile involves several steps. The first step is the preparation of 4-(5-fluoropyrimidin-2-yl)oxy-piperidine-1-carboxylic acid. This is achieved by reacting 5-fluoropyrimidine-2-carboxylic acid with 1,4-dioxane in the presence of a catalyst. The resulting compound is then reacted with benzyl chloride to form 4-(5-fluoropyrimidin-2-yl)oxy-piperidine-1-carboxylic acid benzyl ester. This intermediate is then converted to 4-[[4-(5-Fluoropyrimidin-2-yl)oxypiperidin-1-yl]methyl]benzonitrile by reacting it with potassium cyanide in the presence of a catalyst.

Scientific Research Applications

4-[[4-(5-Fluoropyrimidin-2-yl)oxypiperidin-1-yl]methyl]benzonitrile has many potential applications in scientific research. It has been used to study various biochemical and physiological processes, including protein-protein interactions, enzyme kinetics, and cell signaling pathways. This compound has also been used to develop new drugs and therapies for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.